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Compound of Interest

Compound Name:
5-Bromo-1,2,3,4-

tetrahydroisoquinoline

Cat. No.: B049506 Get Quote

Essential Safety and Handling Guide for 5-Bromo-
1,2,3,4-tetrahydroisoquinoline
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 5-Bromo-1,2,3,4-tetrahydroisoquinoline (CAS No. 81237-69-6). Adherence to

these procedures is essential for ensuring laboratory safety and minimizing risk. This

compound is harmful if swallowed or inhaled and causes skin and serious eye irritation.[1]

Hazard Identification and Classification
A summary of the key hazard information is provided in the table below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b049506?utm_src=pdf-interest
https://www.benchchem.com/product/b049506?utm_src=pdf-body
https://www.benchchem.com/product/b049506?utm_src=pdf-body
https://www.benchchem.com/product/b049506?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-1_2_3_4-tetrahydroisoquinoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute toxicity, oral Warning
H302: Harmful if

swallowed[1]

Acute toxicity,

inhalation
Warning

H332: Harmful if

inhaled[1]

Skin

corrosion/irritation
Warning

H315: Causes skin

irritation[1][2]

Serious eye

damage/eye irritation
Warning

H319: Causes serious

eye irritation[1][2]

Specific target organ

toxicity, single

exposure

Warning
H335: May cause

respiratory irritation[2]

Operational Plan: Handling Procedures
Follow these step-by-step procedures to ensure the safe handling of 5-Bromo-1,2,3,4-
tetrahydroisoquinoline.

1. Engineering Controls:

Work in a well-ventilated area.[3]

Use a chemical fume hood for all manipulations of the solid compound and its solutions.

Ensure safety shower and eyewash stations are readily accessible.

2. Personal Protective Equipment (PPE):

The following table outlines the minimum required PPE.
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Body Part Required PPE Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use.

[4]

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles.

Goggles are required when

there is a splash hazard. A

face shield should be worn in

conjunction with goggles for

maximum protection.[5][6]

Body Laboratory coat
A fully buttoned lab coat is

required.

Respiratory NIOSH-approved respirator

Required when handling large

quantities or when engineering

controls are not sufficient. Use

a respirator with an organic

vapor cartridge.[4][7][8]

3. Handling Protocol:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]

Avoid contact with skin and eyes.[9]

Wash hands thoroughly after handling.[3]

Keep containers tightly closed when not in use.[3][10]

Store in a cool, dry, and well-ventilated place.[3][10] The recommended storage temperature

is 2-8°C, protected from light.[11]

Disposal Plan: Waste Management
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.
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1. Waste Collection:

Collect all waste containing 5-Bromo-1,2,3,4-tetrahydroisoquinoline in a designated,

properly labeled, and sealed container.

Do not mix with other incompatible waste streams.

2. Disposal Procedure:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[10]

Consult with your institution's Environmental Health and Safety (EHS) department for

specific disposal guidelines.

Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps and safety precautions for handling 5-Bromo-
1,2,3,4-tetrahydroisoquinoline.
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Workflow for Handling 5-Bromo-1,2,3,4-tetrahydroisoquinoline
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Caption: A flowchart outlining the safe handling and disposal procedures for 5-Bromo-1,2,3,4-
tetrahydroisoquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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